molecular formula C7H11F3O3 B8441185 Butanoic acid, 2-hydroxy-2-(trifluoromethyl)-, ethyl ester

Butanoic acid, 2-hydroxy-2-(trifluoromethyl)-, ethyl ester

Cat. No.: B8441185
M. Wt: 200.16 g/mol
InChI Key: DZSLKSOMGLWOLY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Butanoic acid, 2-hydroxy-2-(trifluoromethyl)-, ethyl ester is a useful research compound. Its molecular formula is C7H11F3O3 and its molecular weight is 200.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H11F3O3

Molecular Weight

200.16 g/mol

IUPAC Name

ethyl 2-hydroxy-2-(trifluoromethyl)butanoate

InChI

InChI=1S/C7H11F3O3/c1-3-6(12,7(8,9)10)5(11)13-4-2/h12H,3-4H2,1-2H3

InChI Key

DZSLKSOMGLWOLY-UHFFFAOYSA-N

Canonical SMILES

CCC(C(=O)OCC)(C(F)(F)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a −78° C. solution of ethyl trifluoropyruvate (129.0 g 758 mmol) in ether was added dropwise within 90 min a solution of EtMgBr 3.0 M in ether (252 mL). The solution was brought over one 1 h to ca. −10° C. and poured over 2 L of saturated NH4Cl. The layers were separated and the aqueous phase extracted with ether (3×500 mL). The organic phases were combined, dried over MgSO4 and the solvent removed. Distillation at 50-65° C. (30 mm Hg) gave the title compound. 1H NMR (400 MHz, acetone-d6): δ 5.4 (s, 1H), 4.35 (q, 2H), 2.07 (m, 1H), 1.83 (m, 1H), 1.3 (t, 3H) and 0.93 (t, 3H).
Quantity
129 g
Type
reactant
Reaction Step One
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0 (± 1) mol
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reactant
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Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
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Quantity
252 mL
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solvent
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Quantity
2 L
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reactant
Reaction Step Two

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